Cas no 749268-58-4 (methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate
• CAS No: 749268-58-4
• MF: C₁₂H₁₁NO₄S₂
• MW: 297.35004067421
• CID: 1770692
• PubChem ID: 3726134
• Update Time: 2025-11-02

methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(phenylamino)sulfonyl]-, methyl ester
• methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate
• DB-136052
• AKOS002029177
• methyl 3-(N-phenylsulfamoyl)thiophene-2-carboxylate
• CCG-181327
• 749268-58-4
• 3-phenylsulfamoylthiophene-2-carboxylic acid methyl ester
• F3166-0041
• 3-phenylsulfamoylthiophene-2-carboxyli-c acid methyl ester
• 3-[(Phenylamino)sulfonyl]-2-thiophenecarboxylic acid methyl ester
• UWFJQZNRSISVNJ-UHFFFAOYSA-N
• HMS1642N13
• STL100314
• SCHEMBL533130

• Inchi： 1S/C12H11NO4S2/c1-17-12(14)11-10(7-8-18-11)19(15,16)13-9-5-3-2-4-6-9/h2-8,13H,1H3
• InChI Key： UWFJQZNRSISVNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 297.01303
• Monoisotopic Mass: 297.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 72.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-(Phenylsulfamoyl)thiophene-2-carboxylate (CAS: 749268-58-4)

Methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate (CAS: 749268-58-4) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate is its structural versatility, which allows for modifications to enhance its pharmacological profile. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its mechanism of action in various biological systems. For instance, studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antimicrobial properties have been evaluated against a range of bacterial and fungal strains, with promising results.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the successful synthesis of methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate derivatives with enhanced solubility and bioavailability. These derivatives were tested in vitro and in vivo, showing significant activity against drug-resistant bacterial strains. The study also highlighted the compound's low cytotoxicity, making it a promising candidate for further development. Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for designing novel kinase inhibitors, which could have applications in cancer therapy.

Despite these advancements, challenges remain in the clinical translation of methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural optimization and advanced drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, methyl 3-(phenylsulfamoyl)thiophene-2-carboxylate (CAS: 749268-58-4) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique chemical structure and biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for new treatments targeting inflammatory diseases, infections, and cancer. Future studies should focus on elucidating its molecular mechanisms and optimizing its pharmacological properties to facilitate clinical development.